Cas no 2229562-75-6 (2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile
• CAS No: 2229562-75-6
• MF: C₈H₇BrClNS
• MW: 264.569878816605
• CID: 5889082
• PubChem ID: 165714394
• Update Time: 2025-10-30

2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile
• 2229562-75-6
• EN300-1920333

• Inchi： 1S/C8H7BrClNS/c1-8(2,4-11)6-3-5(9)7(10)12-6/h3H,1-2H3
• InChI Key： NBWDMTPHWURZMY-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C#N)(C)C)Cl

Computed Properties

• Exact Mass: 262.91711g/mol
• Monoisotopic Mass: 262.91711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52Ų

Additional information on 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile

Introduction to 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile (CAS No. 2229562-75-6)

2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile, identified by the chemical compound code CAS No. 2229562-75-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrile-containing heterocyclic derivatives, featuring a thiophene core substituted with bromine and chlorine atoms, further functionalized with an isobutyl group. The structural configuration of this molecule makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The thiophene scaffold is a well-documented motif in medicinal chemistry, known for its role in the development of various bioactive agents. The presence of bromo and chloro substituents at the 4th and 5th positions, respectively, introduces electrophilic centers that can be exploited for further chemical modifications. Additionally, the nitrile group (-CN) provides a versatile handle for subsequent transformations, such as hydrolysis to carboxylic acids or reduction to amines, enabling the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on thiophene derivatives due to their demonstrated biological activity across multiple therapeutic domains. Studies have highlighted the potential of such compounds in modulating enzyme activity, interacting with biological targets, and exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile suggests that it may possess unique interactions with biological systems, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for drug candidates. The combination of a thiophene ring with electrophilic halogen atoms and a nitrile group allows for diverse synthetic pathways, enabling chemists to explore its pharmacological profile through structure-activity relationship (SAR) studies. Such investigations are crucial for optimizing lead compounds and refining their therapeutic efficacy while minimizing adverse effects.

Recent advancements in computational chemistry have also facilitated the virtual screening of molecules like 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile, allowing researchers to predict its binding affinity to various protein targets. These predictions can guide experimental efforts by prioritizing compounds most likely to exhibit desired biological activity. For instance, computational studies have suggested that this molecule may interact with enzymes involved in metabolic pathways relevant to cancer progression or inflammatory diseases.

The synthesis of 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine substituents typically involves halogenation reactions, while the nitrile group can be introduced via cyanation methods or through condensation reactions involving cyanoacids or cyanohydrins. The presence of the isobutyl group at the 2-position adds complexity to the synthesis but also enhances the compound's lipophilicity, which can be advantageous for membrane permeability and oral bioavailability.

In clinical research settings, derivatives of thiophene-based compounds have shown promise in early-phase trials for various diseases. While CAS No. 2229562-75-6 itself may not yet have undergone extensive clinical testing, its structural features align closely with known bioactive molecules. This alignment suggests that it could serve as a valuable intermediate in the development of novel therapeutics targeting conditions such as neurodegenerative disorders, cardiovascular diseases, or infectious diseases.

The role of heterocyclic compounds like thiophenes in medicinal chemistry cannot be overstated. These molecules often exhibit unique electronic properties due to their aromaticity and conjugation systems, which can be fine-tuned by substituent effects. The halogenated thiophenes are particularly interesting because they can engage in multiple types of interactions—such as π-stacking, hydrogen bonding, and electrostatic interactions—with biological targets. This versatility makes them attractive for designing molecules with high specificity and potency.

As synthetic methodologies continue to evolve, so does the potential for exploring new derivatives like 2-(4-bromo-5-chlorothiophen-2-yl)-2-methylpropanenitrile. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized heterocyclic chemistry by enabling efficient construction of complex ring systems. These advances allow researchers to introduce diverse functional groups with greater ease than traditional methods, accelerating the discovery pipeline.

The future directions for research on this compound include both in vitro and in vivo studies to elucidate its mechanism of action and therapeutic potential. In vitro assays can provide preliminary evidence of biological activity by testing interactions with isolated enzymes or cell lines. Subsequent studies might involve animal models to assess efficacy and safety profiles before human trials are considered.

Given its structural features and potential biological relevance, 2229562-75-6 represents an exciting opportunity for innovation in drug discovery. Its combination of known pharmacophoric elements—such as the thiophene ring and nitrile group—alongside strategically placed halogens offers a rich foundation for further chemical exploration. As research progresses, CAS No 2229562756 could emerge as a key intermediate or lead compound in developing next-generation pharmaceuticals.